Cas no 1174020-48-4 (tert-butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate)
1174020-48-4 structure
Product Name:tert-butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
CAS No:1174020-48-4
MF:C9H16FNO3
MW:205.2266
MDL:MFCD23106144
CID:3166527
PubChem ID:70993769
Update Time:2025-08-03
tert-butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl Cis-3-fluoro-4-hydroxypyrrolidine-1-carboxylate racemate
- (3S,4R)-1-Boc-3-fluoro-4-hydroxypyrrolidine
- tert-butyl (3s,4r)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
- tert-butyl cis-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
- cis-tert-Butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate
- (3S,4R)-tert-butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate
- AK170864
- SB11004
- PB37236
- FCH3976778
- FCH3596238
- cis-3-fluoro-4-hydoxy-n- boc pyrroldine
- PC430230
- tert-Butyl
- cis-tert-Butyl3-fluoro-4-hydroxypyrrolidine-1-carboxylate
- DTXSID601155759
- DS-7598
- P18537
- tert-butyl (3S,4R)-3-fluoro-4-hydroxy-pyrrolidine-1-carboxylate
- 1174020-48-4
- 1,1-Dimethylethyl (3S,4R)-3-fluoro-4-hydroxy-1-pyrrolidinecarboxylate
- tert-butyl cis-3-Fluoro-4-hydroxy-pyrrolidine-1-carboxylate
- ZWB02048
- MFCD18791199
- EN300-1428872
- AKOS025290907
- rac-tert-butyl (3R,4S)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
- 2055223-76-0
- MFCD23106144
- P19100
- 1-Pyrrolidinecarboxylic acid, 3-fluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4R)-
- cis tert-butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate
- CS-0036067
- SCHEMBL13779806
- tert-butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
-
- MDL: MFCD23106144
- Inchi: 1S/C9H16FNO3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5H2,1-3H3/t6-,7+/m0/s1
- InChI Key: KTBDFQPHEPDHQW-NKWVEPMBSA-N
- SMILES: F[C@@]1([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])[C@@]1([H])O[H]
Computed Properties
- Exact Mass: 205.11142153g/mol
- Monoisotopic Mass: 205.11142153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
- XLogP3: 0.7
Experimental Properties
- Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 282.3±40.0 ºC (760 Torr),
- Flash Point: 124.5±27.3 ºC,
- Solubility: Slightly soluble (15 g/l) (25 º C),
tert-butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC51395-100mg |
tert-Butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate |
1174020-48-4 | 96% | 100mg |
£311.00 | 2025-02-21 | |
| Apollo Scientific | PC51395-250mg |
tert-Butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate |
1174020-48-4 | 96% | 250mg |
£584.00 | 2025-02-21 | |
| abcr | AB400884-1 g |
(3S,4R)-1-Boc-3-fluoro-4-hydroxypyrrolidine, 95%; . |
1174020-48-4 | 95% | 1 g |
€1,178.60 | 2023-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T32720-1g |
tert-Butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate... |
1174020-48-4 | 97% | 1g |
¥4998.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T32720-100mg |
tert-Butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate... |
1174020-48-4 | 97% | 100mg |
¥882.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T32720-250mg |
tert-Butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate... |
1174020-48-4 | 97% | 250mg |
¥1656.0 | 2023-09-06 | |
| Chemenu | CM467381-100mg |
1-Pyrrolidinecarboxylic acid, 3-fluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4R)- |
1174020-48-4 | 95%+ | 100mg |
$159 | 2023-01-04 | |
| Chemenu | CM467381-250mg |
1-Pyrrolidinecarboxylic acid, 3-fluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4R)- |
1174020-48-4 | 95%+ | 250mg |
$299 | 2023-01-04 | |
| Chemenu | CM467381-1g |
1-Pyrrolidinecarboxylic acid, 3-fluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4R)- |
1174020-48-4 | 95%+ | 1g |
$752 | 2023-01-04 | |
| Chemenu | CM467381-5g |
1-Pyrrolidinecarboxylic acid, 3-fluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4R)- |
1174020-48-4 | 95%+ | 5g |
$2605 | 2022-06-14 |
tert-butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
1174020-48-4 (tert-butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate) Related Products
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